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Compound of Interest

Compound Name: 3-Mercaptopropionic acid

Cat. No.: B7802261 Get Quote

An In-depth Technical Guide to 3-Mercaptopropionic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical reagents is paramount. This guide provides a detailed overview of 3-
mercaptopropionic acid (3-MPA), a bifunctional molecule with significant applications in

various scientific fields.

Core Chemical Identity
CAS Number: 107-96-0[1][2][3]

Molecular Formula: C₃H₆O₂S[1][3]

Molecular Weight: 106.14 g/mol [1][2]

Synonyms: 3-Mercaptopropanoic acid, 3-Thiopropionic acid, β-Mercaptopropionic acid, 3-

Sulfanylpropanoic acid, 3MPA, Thiohydracrylic acid, 2-Mercaptoethanecarboxylic acid[1][2][3]

Physicochemical Properties
The distinct chemical structure of 3-mercaptopropionic acid, featuring both a carboxylic acid

and a thiol group, imparts a unique set of physical and chemical properties.[3] These properties

are summarized in the table below for easy reference.
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Property Value

Melting Point 15-18 °C[1]

Boiling Point 110-111 °C at 15 mmHg[1]

Density 1.218 g/mL at 25 °C[1]

Refractive Index 1.492 at 20 °C[1]

Flash Point 93.4 °C (200.1 °F)

pKa pK1: 4.33 (COOH), pK2: 10.04 (SH)

Water Solubility Soluble[1]

Appearance Colorless to pale yellow clear oily liquid[4]

Applications in Research and Development
3-Mercaptopropionic acid is a versatile tool in the laboratory, with applications spanning from

organic synthesis to nanotechnology. Its dual functionality allows it to act as a linker, a surface

modifier, and a participant in various chemical reactions.

Self-Assembled Monolayers (SAMs)
One of the primary applications of 3-MPA is in the formation of self-assembled monolayers on

gold and other noble metal surfaces. The thiol group exhibits a strong affinity for these

surfaces, leading to the spontaneous formation of a dense, organized monolayer. The terminal

carboxylic acid groups can then be used for further functionalization, such as the

immobilization of proteins, enzymes, or DNA probes for biosensor development.[1]

Experimental Workflow: Formation of a 3-MPA Self-Assembled Monolayer on a Gold Surface
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Substrate Preparation Monolayer Assembly Post-Assembly

Clean Gold Substrate Rinse with Ethanol & Water Dry with Nitrogen Immerse in 3-MPA Solution
Ready for Assembly

Incubate (e.g., 12-24h) Rinse to Remove Physisorbed Molecules
Assembly Complete

Dry with Nitrogen F
Functionalized Surface

Nanoparticle Core
(e.g., Au, CdTe)

Thiol Group (-SH)

Carboxylic Acid Group (-COOH)

Coordination Bond
(Stabilization)

Aqueous Environment

Hydrophilicity
(Dispersion)

Biomolecule
(e.g., Antibody, DNA)

Covalent Linkage
(Bioconjugation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-mercaptopropionic acid CAS number and synonyms].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7802261#3-mercaptopropionic-acid-cas-number-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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